Cas no 924865-98-5 (3-1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid)

• Product Name: 3-1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid
• CAS No: 924865-98-5
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• MDL: MFCD08444966
• CID: 5235616
• Update Time: 2025-05-20

3-1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-Ethylphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enoic acid
• 3-1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid

• MDL： MFCD08444966
• Inchi： 1S/C17H19NO2/c1-4-14-7-5-6-8-16(14)18-12(2)11-15(13(18)3)9-10-17(19)20/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key： UCNUTSLUCZNYJS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1C=C(C)N(C2=CC=CC=C2CC)C=1C

Additional information on 3-1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrol-3-ylprop-2-enoic acid

3-(1-(2-Ethylphenyl)-2,5-Dimethyl-1H-Pyrrol-3-yl)Prop-2-Enoic Acid

The compound with CAS No. 924865-98-5, known as 3-(1-(2-Ethylphenyl)-2,5-Dimethyl-1H-Pyrrol-3-yl)Prop-2-Enoic Acid, is a complex organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

This molecule is characterized by its pyrrole ring system, which is substituted with an ethylphenyl group and two methyl groups at the 2 and 5 positions, respectively. The pyrrole ring is further connected to a propenoic acid moiety via a single bond at the 3 position of the ring. This structure imparts the compound with both aromaticity and conjugation, which are key factors in determining its reactivity and stability.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials with tailored electronic properties. For instance, researchers have explored its use in the development of organic semiconductors for flexible electronics and optoelectronic devices.

In the pharmaceutical industry, this compound has shown promise as a lead molecule for drug discovery efforts targeting various therapeutic areas, including cancer and neurodegenerative diseases.

The synthesis of this compound typically involves a multi-step process that includes Friedel-Crafts alkylation, followed by cyclization to form the pyrrole ring system.

Furthermore, this compound exhibits interesting photophysical properties under UV light irradiation, making it a candidate for applications in fluorescence sensing and imaging technologies.

In terms of environmental impact, preliminary studies suggest that this compound is biodegradable under certain conditions, which is a critical factor for its sustainable use in industrial applications.

Overall, the compound with CAS No. 924865-98-5, or 3-(1-(2-Ethylphenyl)-2,5-Dimethyl-1H-Pyrrol-3-yl)Prop-2-Enoic Acid, represents a versatile building block for modern chemical research and development.